Cas no 252989-82-5 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid
• CAS No: 252989-82-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.32
• CID: 5092926
• PubChem ID: 9824779
• Update Time: 2025-10-31

(3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-6-methyl-3-pyridinepropanoic acid
• (3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid

• Inchi： 1S/C14H20N2O4/c1-9-5-6-10(8-15-9)11(7-12(17)18)16-13(19)20-14(2,3)4/h5-6,8,11H,7H2,1-4H3,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： MLILHGAOAVWJCN-NSHDSACASA-N
• SMILES： [C@@H](CC(=O)O)(NC(=O)OC(C)(C)C)C1C=CC(C)=NC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid

Comprehensive Overview of (3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid (CAS No. 252989-82-5)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid (CAS No. 252989-82-5) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 6-methylpyridin-3-yl moiety, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and kinase-targeted therapies. This article explores its properties, applications, and relevance to current trends in medicinal chemistry.

One of the key attributes of CAS No. 252989-82-5 is its role as a chiral synthon, enabling the stereoselective construction of complex molecules. The (3S)-configuration is critical for biological activity in many drug candidates, aligning with the growing demand for enantiopure pharmaceuticals. Researchers frequently search for "Boc-protected amino acids" or "pyridine derivatives in drug design," highlighting the compound's significance in modern synthetic routes. Its stability under mild conditions further enhances its utility in multi-step syntheses.

In the context of AI-driven drug discovery, 252989-82-5 has garnered attention as a fragment for virtual screening libraries. Computational chemists often combine such scaffolds with machine learning algorithms to predict novel bioactive molecules. This aligns with trending searches like "AI in small molecule optimization" or "computational fragment-based drug design." The compound's balanced lipophilicity (logP) and hydrogen-bonding capacity make it a promising candidate for lead optimization programs targeting GPCRs or enzyme active sites.

From a synthetic perspective, the 6-methylpyridin-3-yl group in (3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid offers unique electronic effects for metal-catalyzed cross-coupling reactions, a hotspot in methodology development. Recent publications emphasize its use in Pd-mediated Suzuki-Miyaura couplings, addressing popular queries such as "pyridine boronic ester applications." The Boc group additionally serves as a temporary protecting strategy, allowing sequential deprotection-alkylation steps—an approach frequently discussed in "orthogonal protection schemes" literature.

Environmental and regulatory considerations also shape the compound's applications. Unlike some traditional intermediates, 252989-82-5 exhibits favorable green chemistry metrics, with studies highlighting its compatibility with biodegradable solvents and catalytic amidation techniques. These attributes respond to industry searches for "sustainable chiral building blocks" and "eco-friendly peptide synthesis." Analytical methods like HPLC chiral separation and LC-MS quantification are routinely employed for quality control, reflecting standard protocols for high-purity intermediates.

Looking ahead, the demand for CAS No. 252989-82-5 is expected to rise in tandem with advancements in targeted protein degradation (e.g., PROTACs) and peptidomimetic therapeutics. Its structural versatility supports the design of E3 ligase ligands—a trending topic in "degrader technology" forums. Furthermore, the compound's compatibility with continuous flow chemistry positions it as a candidate for industrial-scale production, addressing queries about "scalable asymmetric synthesis."

In summary, (3S)-3-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid represents a multifaceted tool for drug developers and synthetic chemists. Its intersection with computational chemistry, green synthesis, and cutting-edge therapeutic modalities ensures its continued relevance in both academic and industrial settings. For researchers exploring "chiral pyridine carboxylates" or "Boc-amino acid derivatives," this compound offers a robust platform for innovation.